Cas no 1565504-08-6 (4-Amino-3-ethoxybenzonitrile)

• Product Name: 4-Amino-3-ethoxybenzonitrile
• CAS No: 1565504-08-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5709531
• PubChem ID: 21512183
• Update Time: 2025-06-14

4-Amino-3-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-ethoxybenzonitrile
• EN300-1294644
• 1565504-08-6
• 4-Amino-3-ethoxybenzonitrile

• Inchi： 1S/C9H10N2O/c1-2-12-9-5-7(6-10)3-4-8(9)11/h3-5H,2,11H2,1H3
• InChI Key： RPGKLFKJVKPPAA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C#N)C=CC=1N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Amino-3-ethoxybenzonitrile

Comprehensive Overview of 4-Amino-3-ethoxybenzonitrile (CAS No. 1565504-08-6): Properties, Applications, and Industry Insights

4-Amino-3-ethoxybenzonitrile (CAS No. 1565504-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing aromatic amine features a unique molecular structure, combining an ethoxy group and an amino group on a benzonitrile scaffold. Its chemical formula, C₉H₁₀N₂O, and molecular weight of 162.19 g/mol make it a versatile intermediate for synthesizing more complex molecules.

The compound's dual functional groups contribute to its reactivity, enabling diverse applications in drug discovery and material science. Researchers particularly value its role as a building block for heterocyclic compounds, which are crucial in developing kinase inhibitors and antioxidant agents. Recent studies highlight its potential in cancer research, aligning with growing public interest in targeted therapies and precision medicine.

From a synthetic chemistry perspective, 4-Amino-3-ethoxybenzonitrile demonstrates excellent stability under standard laboratory conditions, with a melting point range of 98-102°C. Its solubility profile—soluble in polar organic solvents like DMF and DMSO, but sparingly soluble in water—makes it ideal for various cross-coupling reactions. These properties address frequent search queries about amine-protection strategies and nitrile group reactivity in organic synthesis forums.

Environmental and safety considerations for 1565504-08-6 follow standard laboratory protocols. While not classified as hazardous, proper handling with PPE (personal protective equipment) is recommended, reflecting workplace safety trends emphasized in ESG (Environmental, Social, and Governance) discussions. The compound's low ecotoxicity profile makes it preferable for green chemistry applications, a hot topic among sustainability-focused researchers.

Market analysts note increasing demand for 4-Amino-3-ethoxybenzonitrile due to its utility in OLED materials and electronic chemicals. This aligns with the tech industry's shift toward flexible displays and energy-efficient devices. Patent analyses reveal its incorporation in photovoltaic materials, responding to global interest in renewable energy solutions.

Quality control of CAS 1565504-08-6 typically involves HPLC purity analysis (>98%) and spectroscopic characterization (IR, NMR, MS). These protocols address common purchaser concerns about batch-to-batch consistency and impurity profiling. Storage recommendations (2-8°C in amber vials) reflect best practices for amine-containing compounds, a frequent discussion point in chemical storage forums.

Emerging applications include its use as a precursor for bioimaging probes, capitalizing on the nitrile group's vibrational spectroscopy signatures. This innovation responds to the biomedical community's need for non-invasive diagnostic tools. Recent publications also explore its derivatization into liquid crystal compounds, relevant to display technology advancements.

Supply chain data indicates that 4-Amino-3-ethoxybenzonitrile is primarily manufactured by specialty chemical producers in North America and Asia. Current pricing trends reflect the compound's small-scale synthetic nature, with costs influenced by raw material availability—a key consideration for procurement specialists searching for cost-effective intermediates.

Regulatory status varies by region, with most jurisdictions classifying it as a non-controlled substance. However, researchers should verify REACH compliance for European studies and TSCA listing for U.S. applications. These compliance aspects address frequent regulatory queries in international collaboration projects.

Future research directions may explore its potential in metal-organic frameworks (MOFs) for gas storage, or as a ligand in catalytic systems. Such applications would leverage both the amino group's coordination chemistry and the nitrile's π-acceptor properties—topics gaining traction in materials science communities.